Cas no 83823-19-2 (6-chloro-2H-chromene-3-carboxamide)

• Product name: 6-chloro-2H-chromene-3-carboxamide
• CAS No: 83823-19-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 989062
• PubChem ID: 55156

6-chloro-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2H-chromene-3-carboxamide
• Z147129678
• 83823-19-2
• NSC147928
• UNII-AI6NA4YY50
• BRN 4426619
• 6-Chloro-2H-1-benzopyran-3-carboxamide
• DTXSID40232722
• AKOS009074974
• NSC 147928
• 2H-1-BENZOPYRAN-3-CARBOXAMIDE, 6-CHLORO-
• AI6NA4YY50
• NSC-147928
• SCHEMBL26402084

• Inchi： InChI=1S/C10H8ClNO2/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-4H,5H2,(H2,12,13)
• InChI Key： AEVIHJUGCAKAMU-UHFFFAOYSA-N
• SMILES： C1C(=CC2=C(O1)C=CC(=C2)Cl)C(=O)N

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų